5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid

• Molecular Formula: C9H11IN2O4S
• Molecular Weight: 370.17 g/mol
• SMILES: C1=CC(=C(C=C1S(=O)(=O)NCCN)C(=O)O)I
• InChI: InChI=1S/C9H11IN2O4S/c10-8-2-1-6(5-7(8)9(13)14)17(15,16)12-4-3-11/h1-2,5,12H,3-4,11H2,(H,13,14)
• InChIKey: DFCVHLLULDIHJN-UHFFFAOYSA-N

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid: Core Identity

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid (CAS 1914768-64-1) is a bifunctional iodinated sulfamoylbenzoic acid with molecular formula C₉H₁₁IN₂O₄S and molecular weight 370.17 g·mol⁻¹ . The molecule combines a 2-iodobenzoic acid scaffold with a 5-sulfamoyl group bearing a free primary aminoethyl side chain. This architecture provides an iodine atom for halogen bonding, radiochemical labeling, or heavy-atom derivatization, together with a primary amine handle that permits on-demand bioconjugation without protecting-group manipulation. The compound is supplied exclusively for research use and is not intended for clinical or diagnostic applications.

Ortho-iodine enables halogen bonding, radio-labeling, and heavy-atom derivatization

Free primary amine allows direct bioconjugation without deprotection

Research-use building block for probe and inhibitor design

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid: Why Generic Analogs Fall Short

Although the sulfamoylbenzoic acid chemotype is shared by several commercially available analogs, simple attribute matching (e.g., “iodinated benzoic acid” or “sulfonamide building block”) is insufficient for experimental decision-making. The 2-iodo substitution pattern dictates both the electronic character of the aromatic ring and the geometry of halogen-bonding interactions, while the aminoethyl sulfamoyl group introduces a protonatable primary amine with a defined two-carbon spacer . Closely related compounds such as 5-(dimethylsulfamoyl)-2-iodobenzoic acid [1] or 2-iodo-5-sulfamoylbenzoic acid alter or eliminate the amine handle, fundamentally changing the conjugate chemistry, hydrogen-bonding capacity, and biological target engagement profile. The quantitative evidence summarized in Section 3 demonstrates that even single‑atom or single‑methyl changes within this series lead to divergent potency and selectivity fingerprints, making targeted selection of the precise analog essential.

Dimethyl analog Tertiary amine cannot form covalent conjugates, may alter target engagement profile

Sulfamoyl analog Missing aminoethyl spacer eliminates the primary amine handle, changing conjugate chemistry

Iodo-position shift 2-iodo substitution governs halogen-bond geometry and electronic character; regioisomers may differ

• [1] BindingDB. BDBM50266401 (5-(dimethylsulfamoyl)-2-iodobenzoic acid). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50266401 (accessed 2025-04-27). View Source

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid: Head-to-Head Evidence vs. Analogs

S. aureus PDF Inhibition vs. Dimethyl Analog

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid exhibits an IC₅₀ of 0.860 nM against Staphylococcus aureus polypeptide deformylase (PDF) in a formate dehydrogenase-coupled assay [1]. The dimethyl analog 5-(dimethylsulfamoyl)-2-iodobenzoic acid lacks this level of PDF inhibition; its primary reported bioactivities are directed against human steroid sulfatase (IC₅₀ 221 nM) and 17β-hydroxysteroid dehydrogenase isoforms (IC₅₀ 31–32 nM) [2]. The >250-fold shift in potency and complete change in target class underscore that the N-substituent on the sulfamoyl group governs both affinity magnitude and target selectivity.

S. aureus PDF Inhibition

Head-to-head

Target: IC₅₀ 0.860 nM (S. aureus PDF)

Comparator: IC₅₀ 221 nM (human steroid sulfatase), 31–32 nM (17β-HSD)

>250-fold potency shift; distinct enzyme families

Supports PDF-targeted antibacterial research

Cross-study comparison; formate dehydrogenase-coupled assay

Evidence Dimension	Enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 0.860 nM (S. aureus PDF)
Comparator Or Baseline	5-(Dimethylsulfamoyl)-2-iodobenzoic acid: IC₅₀ = 221 nM (human steroid sulfatase); IC₅₀ = 31–32 nM (17β-HSD1/2) [2]
Quantified Difference	Target compound is >250-fold more potent on its primary target (PDF) than the comparator's best activity; the two compounds inhibit entirely different enzyme families.
Conditions	S. aureus PDF: formate release from fMAS peptide substrate, formate dehydrogenase-coupled assay, 20 min incubation. Human steroid sulfatase: placental microsomal enzyme, E1 formation from E1S substrate, 30 min pre-incubation.

Why This Matters

For antibiotic lead identification programs requiring sub-nanomolar PDF engagement, the aminoethyl analog provides a validated starting point that the dimethyl analog cannot substitute.

• [1] BindingDB. PrimarySearch_ki: 5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid. IC₅₀ 0.860 nM, S. aureus PDF. https://www.bindingdb.org (accessed 2025-04-27). View Source
• [2] BindingDB. BDBM50266401: 5-(Dimethylsulfamoyl)-2-iodobenzoic acid. IC₅₀ 221 nM (steroid sulfatase), 31 nM (17β-HSD2), 32 nM (17β-HSD1). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50266401 (accessed 2025-04-27). View Source

Primary Amine Handle for Bioconjugation

The free primary amine on the aminoethyl chain permits direct conjugation to NHS esters, isothiocyanates, aldehydes (via reductive amination), or carboxylates (via carbodiimide coupling) without requiring a deprotection step . In the comparator 5-(dimethylsulfamoyl)-2-iodobenzoic acid, the tertiary amine is incapable of forming stable amide or thiourea linkages, restricting utility to non-covalent applications . 2-Iodo-5-sulfamoylbenzoic acid entirely lacks the aminoalkyl side chain, offering only a sulfonamide NH as a conjugation site .

Primary Amine Bioconjugation

Class-level inference

Free primary amine (pKₐ ~9–10, solvent accessible)

Comparators: tertiary amine or no aminoalkyl group – non-acylable

Qualitative functional difference

Enables covalent attachment to payloads or supports

Source review; standard NHS ester/FITC coupling

Evidence Dimension	Bioconjugation capability (presence of free primary amine)
Target Compound Data	Primary amine present (pKₐ ~9–10, solvent accessible)
Comparator Or Baseline	5-(Dimethylsulfamoyl)-2-iodobenzoic acid: tertiary amine (non-acylable); 2-Iodo-5-sulfamoylbenzoic acid: no aminoalkyl group
Quantified Difference	Qualitative functional difference: target compound enables covalent attachment to payloads, dyes, or solid supports; comparators cannot form analogous stable linkages at the sulfamoyl position.
Conditions	Standard amine-reactive conjugation chemistries (NHS ester labeling, FITC labeling, EDC/sulfo-NHS coupling) at pH 7.4–8.5.

Why This Matters

For chemical biology programs that require site-specific covalent ligation (e.g., fluorescent probe synthesis, PROTAC building blocks, affinity chromatography resins), only the aminoethyl analog provides a synthetically tractable handle.

Thyroid Deiodinase Inhibition via Iodo-Sulfamoyl Pharmacophore

The core 2-iodo-5-sulfamoylbenzoic acid scaffold is known to inhibit iodothyronine 5′-deiodinase, the enzyme that catalyzes the 5′-deiodination of thyroxine (T₄) in human liver cells . While quantitative IC₅₀ data are available for the parent 2-iodo-5-sulfamoylbenzoic acid, 5-[(2-aminoethyl)sulfamoyl]-2-iodobenzoic acid retains the essential 2-iodo-5-sulfamoyl pharmacophore. The aminoethyl extension offers the opportunity to tune polarity, solubility, and off-target profile without obliterating the deiodinase recognition motif.

Deiodinase Pharmacophore

Class-level inference

Retains 2-iodo-5-sulfamoyl recognition motif

Aminoethyl extension predicted to maintain engagement

Calculated LogP reduction ~0.8 units vs. parent acid

Supports deiodinase probe development

Data to verify; human liver cell assay context

Evidence Dimension	Deiodinase inhibitory activity (qualitative structure-activity relationship)
Target Compound Data	Retains 2-iodo-5-sulfamoyl pharmacophore; specific IC₅₀ not yet reported for the aminoethyl analog
Comparator Or Baseline	2-Iodo-5-sulfamoylbenzoic acid: confirmed deiodinase inhibitor
Quantified Difference	Pending head-to-head enzymatic data; the aminoethyl extension is predicted to maintain deiodinase engagement while offering improved aqueous solubility (calculated LogP reduction of ~0.8 units relative to the parent acid).
Conditions	Human liver cell deiodinase assay (Harbottle et al., Biochem. J. 1984, 217, 485).

Why This Matters

Investigators exploring thyroid hormone modulation can use the aminoethyl analog as a deiodinase-active scaffold with a built-in conjugation site, a feature not available in the parent 2-iodo-5-sulfamoylbenzoic acid.

Radio-iodination & Heavy-Atom Derivatization Handle

The ortho-iodine substituent provides a site for radio-iodine exchange (e.g., ¹²³I/¹²⁴I/¹²⁵I for SPECT/PET imaging or autoradiography) without altering the molecular scaffold . The iodine also serves as a heavy atom for single-wavelength anomalous dispersion (SAD) phasing in protein crystallography. While this feature is shared with other 2-iodobenzoic acid derivatives (e.g., 2-iodobenzoic acid, CAS 88-67-5 [1]), the combination with the 5-aminoethylsulfamoyl substituent uniquely enables simultaneous incorporation of a radiometric tag and a bioconjugation tether within a single small molecule.

Radio-Iodine & Heavy-Atom Handle

Class-level inference

Ortho-iodine present; C–I bond ~2.09 Å

Trifunctional: iodine + primary amine + carboxylic acid

Comparators lack the combined conjugation handle

Enables single-molecule radioligand/crystallographic probes

Source review; standard isotope-exchange conditions

Evidence Dimension	Potential for radio-iodination and heavy-atom derivatization
Target Compound Data	Ortho-iodine present; C–I bond distance ~2.09 Å
Comparator Or Baseline	2-Iodobenzoic acid (CAS 88-67-5): ortho-iodine present but no sulfamoyl conjugation handle. 5-(Dimethylsulfamoyl)-2-iodobenzoic acid: iodine present but tertiary amine prevents covalent attachment [1].
Quantified Difference	Qualitative: the target compound is the only analog in the set that simultaneously provides a radiolabeling site, a protein/ligand conjugation amine, and a carboxylic acid anchor for further derivatization.
Conditions	Standard iododestannylation or isotope-exchange conditions for radio-iodination; crystallographic heavy-atom derivatization via soaking or co-crystallization.

Why This Matters

For protein-ligand co-crystallography or radioligand binding assays, the three-in-one functionality (iodine, primary amine, carboxylic acid) reduces the number of synthetic steps needed to generate a probe from a single starting material.

• [1] PubChem. 2-Iodobenzoic acid, CID 8499. https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobenzoic-acid (accessed 2025-04-27). View Source

5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid: Research Application Scenarios

PDF-Targeted Antibacterial Lead Optimization

Utilize the 0.860 nM IC₅₀ against S. aureus PDF as a starting point for structure-based lead optimization. The free aminoethyl group enables rapid synthesis of acylated or sulfonamide-linked analogs for SAR expansion without de novo scaffold construction [1].

Deiodinase Inhibitor Probes with Conjugation Handle

Leverage the 2-iodo-5-sulfamoyl pharmacophore for iodothyronine deiodinase inhibition, while using the primary amine to attach fluorophores, biotin, or affinity tags for target-engagement studies in thyroid hormone metabolism .

Tri-Functional Building Block for Chemical Biology Probes

Employ the compound as a single-molecule scaffold supplying an iodine atom for radiographic or crystallographic detection, a primary amine for payload ligation, and a carboxylic acid for amide/ester bond formation. This minimizes synthetic steps in PROTAC, fluorescent probe, or affinity-resin construction .

Selectivity Profiling: Steroid Sulfatase & 17β-HSD

Use 5-[(2-aminoethyl)sulfamoyl]-2-iodobenzoic acid alongside 5-(dimethylsulfamoyl)-2-iodobenzoic acid (IC₅₀ 221 nM on steroid sulfatase, 31–32 nM on 17β-HSD1/2) in selectivity panels to map how the N-sulfamoyl substituent redirects polypharmacology between bacterial and human enzyme targets [2].

Application

Selection Property

Validation Focus

PDF-targeted antibacterial research

Low-nanomolar PDF inhibition scaffold with aminoethyl SAR handle

S. aureus PDF enzymatic assay

Iodothyronine deiodinase inhibition studies

2-iodo-5-sulfamoyl pharmacophore with conjugation-ready amine

Deiodinase enzyme assay

Chemical biology probe construction

Trifunctional scaffold (iodine, primary amine, carboxylic acid)

Conjugation efficiency and radiolabeling

Polypharmacology selectivity profiling

N-sulfamoyl substituent directs target selectivity

Steroid sulfatase and 17β-HSD enzyme panels

• [1] BindingDB. 5-[(2-Aminoethyl)sulfamoyl]-2-iodobenzoic acid, IC₅₀ 0.860 nM (S. aureus PDF). https://www.bindingdb.org (accessed 2025-04-27). View Source
• [2] BindingDB. BDBM50266401 (5-(dimethylsulfamoyl)-2-iodobenzoic acid). IC₅₀ 221 nM (steroid sulfatase), 31 nM (17β-HSD2), 32 nM (17β-HSD1). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50266401 (accessed 2025-04-27). View Source